Cas no 111698-41-0 (Benzonitrile, 3,5-dibromo-2-chloro-4-hydroxy-)

• Product Name: Benzonitrile, 3,5-dibromo-2-chloro-4-hydroxy-
• CAS No: 111698-41-0
• MF: C₇H₂Br₂ClNO
• MW: 311.357879161835
• CID: 3612745
• PubChem ID: 13740125
• Update Time: 2024-11-05

Benzonitrile, 3,5-dibromo-2-chloro-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3,5-dibromo-2-chloro-4-hydroxy-
• 111698-41-0
• G10042
• 3,5-dibromo-2-chloro-4-hydroxybenzonitrile
• 3,5-DIBROMO-2-CHLORO-4-HYDROXY-BENZONITRILE

• Inchi： 1S/C7H2Br2ClNO/c8-4-1-3(2-11)6(10)5(9)7(4)12/h1,12H
• InChI Key： RHMODDCPPYFMSP-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(Br)=C(O)C(Br)=C1Cl

Computed Properties

• Exact Mass: 310.81712g/mol
• Monoisotopic Mass: 308.81917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44Ų